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Compound of Interest

Compound Name: 6-Bromo-2-methylquinolin-4-ol

Cat. No.: B3319451 Get Quote

An In-depth Technical Guide on the Hazards and Safety Precautions for Handling 6-Bromo-2-
methylquinolin-4-ol

This document serves as a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling of 6-Bromo-2-methylquinolin-4-ol. By

synthesizing critical safety data with field-proven best practices, this guide aims to provide an

authoritative resource for minimizing risks and fostering a secure laboratory environment. The

structure of this guide is designed to logically present hazards, controls, and emergency

procedures, moving from broad understanding to specific, actionable protocols.

Compound Overview and Risk Profile
6-Bromo-2-methylquinolin-4-ol (CAS No: 103030-28-0) is a substituted quinoline derivative.

[1] Its heterocyclic structure makes it a valuable intermediate in medicinal chemistry and

pharmaceutical synthesis. However, the presence of the quinoline core and the bromine

substituent necessitates a cautious and informed approach to its handling. While

comprehensive toxicological data for this specific molecule is not fully available, the Globally

Harmonized System (GHS) classifications from aggregated sources, along with data from

structurally similar compounds, provide a strong basis for a thorough risk assessment.[1][2]

The primary hazards associated with this compound are significant and warrant strict

adherence to safety protocols. It is classified as harmful if swallowed (Acute Toxicity, Oral,

Category 4) and poses a high risk of causing serious eye damage (Eye Damage, Category 1).
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[1] Data for related bromo-quinoline compounds further indicate risks of skin irritation, potential

for allergic skin reactions, and respiratory irritation.[3][4][5]

Physicochemical Properties
Understanding the physical characteristics of a compound is the first step in a proper risk

assessment. These properties influence its behavior under various laboratory conditions and

inform appropriate handling and storage procedures.

Property Value Source

Molecular Formula C₁₀H₈BrNO [1]

Molecular Weight 238.08 g/mol [1]

Appearance Solid [6][7]

Melting Point 101 - 105 °C [6][7]

Boiling Point 299.7 ± 20.0 °C (Predicted) [7]

logP (Partition Coefficient) 3.725 [7]

The Hierarchy of Safety Controls: A Multi-Layered
Defense
Effective laboratory safety is not reliant on a single measure but on a system of overlapping

controls. The hierarchy of controls prioritizes strategies that are most effective at reducing risk.

Personal Protective Equipment (PPE), while essential, is considered the last line of defense.
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Hierarchy of Safety Controls

Engineering Controls
(e.g., Chemical Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training, Designated Areas)

Primary Controls

Personal Protective Equipment (PPE)
(e.g., Goggles, Gloves, Lab Coat)

Secondary Controls
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Caption: A logical diagram illustrating the hierarchy of safety controls.

Engineering Controls: The First Line of Defense
Engineering controls are physical changes to the workspace that isolate personnel from

hazards.

Chemical Fume Hood: All manipulations of solid 6-Bromo-2-methylquinolin-4-ol that could

generate dust, as well as the handling of its solutions, must be performed inside a certified

chemical fume hood.[2] This is critical to prevent inhalation of the compound.

Ventilation: The laboratory must be equipped with adequate general ventilation to dilute and

remove any fugitive emissions.[8][9]

Safety Stations: Eyewash stations and safety showers must be readily accessible and tested

regularly.[3]
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Administrative Controls: Standard Operating
Procedures (SOPs)
Clear protocols and training ensure that scientific work is conducted safely and consistently.

Designated Areas: Clearly mark and designate specific areas for the storage and handling of

this compound.

Training: All personnel must be trained on the specific hazards and handling procedures

outlined in this guide and the compound's Safety Data Sheet (SDS) before beginning work.

Hygiene Practices: Do not eat, drink, or smoke in the laboratory.[4][8] Wash hands

thoroughly with soap and water after handling the compound, before breaks, and at the end

of the workday.[2]

Personal Protective Equipment (PPE): Essential
Individual Protection
PPE provides a final barrier between the user and the chemical.[10]

Eye and Face Protection: Chemical safety goggles are mandatory.[9] Given the risk of

serious eye damage[1][3], a face shield should also be worn when handling larger quantities

or during procedures with a high splash risk.

Skin Protection:

Gloves: Wear nitrile or other chemically resistant gloves. Always inspect gloves for tears or

punctures before use and remove them using the proper technique to avoid skin contact.

[9] Dispose of contaminated gloves as hazardous waste.

Lab Coat: A flame-resistant lab coat or chemical-resistant apron must be worn to protect

street clothes and skin.

Respiratory Protection: If engineering controls are insufficient or during a large spill cleanup,

a NIOSH/MSHA-approved respirator with an appropriate filter for organic vapors and

particulates should be used.[4]
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Standard Operating Protocol: From Benchtop to
Disposal
The following protocol provides a step-by-step methodology for safely handling 6-Bromo-2-
methylquinolin-4-ol.

Preparation and Weighing
Pre-use Checklist: Before starting, confirm the fume hood is operational, the work area is

clean, and all necessary PPE is available and in good condition. Review the SDS.

Weighing: Conduct all weighing operations inside the fume hood. Use a draft shield to

prevent air currents from dispersing the solid powder.

Transfer: Use a spatula to transfer the solid. Avoid creating dust. If transferring to a flask for

dissolution, do so slowly and carefully.

Storage
Store the compound in its original, tightly sealed container in a cool, dry, and well-ventilated

area.[10][11]

The storage location should be a locked cabinet or area designated for toxic compounds,

away from incompatible materials such as strong oxidizing agents.[10][11]

Waste Disposal
All materials contaminated with 6-Bromo-2-methylquinolin-4-ol, including empty

containers, used gloves, and absorbent materials from spills, must be treated as hazardous

waste.

Dispose of waste in clearly labeled, sealed containers according to all applicable local,

regional, and national regulations. Do not pour waste down the drain or mix it with general

refuse.[9]

Emergency Procedures: A Validated Response
System
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Preparedness is key to mitigating the impact of an accidental exposure or spill. All personnel

must be familiar with these procedures.

Spill Response Protocol
The appropriate response depends on the scale of the spill.
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Spill Occurs

Assess Severity
(Size & Location)

Small Spill
(Inside Fume Hood)

Small

Large Spill
(Outside Fume Hood)

Large

1. Alert others in area
2. Cover with inert absorbent

(e.g., sand, vermiculite)
1. Evacuate the area immediately

3. Collect into sealed container
for hazardous waste

4. Decontaminate spill area

Procedure Complete

2. Alert Lab Supervisor and
Emergency Services (EH&S)

3. Secure the area
(Prevent re-entry)

Click to download full resolution via product page

Caption: A workflow diagram for responding to a chemical spill.
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For Small Spills (contained within a fume hood):

Alert nearby personnel.

Wearing full PPE, cover the spill with an inert absorbent material like sand, vermiculite, or

a commercial chemical absorbent.[9]

Carefully sweep or scoop the material into a designated, labeled container for hazardous

waste.

Wipe the spill area with a suitable solvent, followed by soap and water.

For Large Spills (outside a fume hood):

Evacuate the immediate area immediately.[11]

Alert your laboratory supervisor and institutional Environmental Health & Safety (EH&S)

office.

Prevent re-entry to the area.

Allow only trained emergency response personnel to conduct the cleanup.

First Aid Measures for Exposure
Immediate and appropriate first aid is critical. In all cases of exposure, seek prompt medical

attention and provide the attending physician with the Safety Data Sheet.[7][9]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open to ensure thorough rinsing.[4][9][10] Remove contact

lenses if present and easy to do.[4][10] Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing. Immediately wash the affected skin area

with plenty of soap and water for at least 15 minutes.[7][11] If irritation develops or persists,

seek medical attention.[10]

Inhalation: Move the affected person to fresh air at once.[4][9] If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting.[9] If the person is conscious, rinse their mouth

thoroughly with water.[7][9] Never give anything by mouth to an unconscious person.[9] Call

a poison center or physician immediately.[4]
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To cite this document: BenchChem. [Hazards and safety precautions for handling 6-Bromo-
2-methylquinolin-4-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3319451#hazards-and-safety-precautions-for-
handling-6-bromo-2-methylquinolin-4-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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